Cas no 56606-92-9 (Benzenepropanoic acid, 4-(bromomethyl)-)

• Product Name: Benzenepropanoic acid, 4-(bromomethyl)-
• CAS No: 56606-92-9
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 1599065
• Update Time: 2024-09-11

Benzenepropanoic acid, 4-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-(bromomethyl)-
• 3-[4-(broMoMethyl)phenyl]propionic acid

• Inchi： 1S/C10H11BrO2/c11-7-9-3-1-8(2-4-9)5-6-10(12)13/h1-4H,5-7H2,(H,12,13)
• InChI Key： AAQYOHNJKZBMFV-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)=CC=C(CBr)C=C1

Computed Properties

• Exact Mass: 241.99423
• Monoisotopic Mass: 241.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• PSA: 37.3